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Compound of Interest

Compound Name: Carbomer 941

Cat. No.: B606477

Introduction

Carbomer 941 is a cross-linked polyacrylic acid polymer that serves as a high-efficiency gelling
agent, emulsifier, and suspending agent.[1][2] It is widely utilized in the pharmaceutical and
cosmetic industries to create clear, stable gels with long-flow characteristics and low relative
viscosity.[1][3] This document provides detailed protocols for the preparation of stable
Carbomer 941 gels, including quantitative data on formulation parameters and methodologies
for stability testing.

Mechanism of Gelation

Carbomer 941 is a dry, white, acidic powder with a pH of approximately 3 in a 1% aqueous
dispersion.[2] The polymer chains are tightly coiled in their acidic state. To achieve thickening
and gel formation, the Carbomer must be neutralized with a suitable base. This neutralization
ionizes the carboxylic acid groups, leading to electrostatic repulsion between the polymer
chains. This repulsion causes the polymer to uncoil and swell significantly, entrapping the
solvent and forming a stable gel matrix.

Key Formulation & Stability Considerations

» Dispersion: Proper dispersion of Carbomer 941 powder is critical to avoid the formation of
"fish eyes" or agglomerates, which are difficult to hydrate. High-shear mixing can be
employed, but excessive shear after neutralization can permanently reduce viscosity.
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o Neutralization: The pH of the final gel is a critical parameter affecting its viscosity and
stability. The optimal pH range for Carbomer gels is typically between 6 and 8. Common
neutralizing agents include sodium hydroxide (NaOH), potassium hydroxide (KOH), and
triethanolamine (TEA).

o Concentration: The viscosity of the gel is directly proportional to the concentration of
Carbomer 941. Typical use levels range from 0.1% to 0.6% w/w.

o Additives: The presence of electrolytes (salts) can significantly reduce the viscosity of the gel
by shielding the ionic charges on the polymer backbone, leading to a collapse of the gel
network. The addition of humectants like glycerin and propylene glycol can be beneficial for
the final product's properties and can also aid in the initial dispersion of the Carbomer
powder.

» Stability: Carbomer 941 gels are susceptible to degradation by UV light, which can cause a
loss of viscosity. The use of UV absorbers or opaque packaging is recommended for long-
term stability. Gels also exhibit excellent freeze-thaw stability.

Data Presentation

The following tables summarize the quantitative data related to the preparation and
characterization of Carbomer 941 gels.

Table 1: Viscosity of Carbomer 941 Gels at Various Concentrations

Carbomer 941

Concentration (% Neutralizer (TEA) Final pH Viscosity (mPa-s)
wiw)

0.2 g.s.topH 7.0 7.0 ~2,000 - 4,000

0.4 g.s.topH 7.0 7.0 ~4,000 - 8,000

0.5 g.s.topH 7.0 7.0 4,000 - 11,000

0.6 g.s.topH 7.0 7.0 ~9,000 - 15,000
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Note: Viscosity is dependent on the specific batch of Carbomer 941, the neutralizer used, and
the shear rate during measurement.

Table 2: Effect of pH on the Viscosity of a 0.5% Carbomer 941 Gel

pH Viscosity (mPa-s) Observations

Unneutralized, low viscosity

30 <100 dispersion.

5.0 ~3,000 Gel formation begins.

6.0 ~8,000 High viscosity, clear gel.

7.0 ~9,500 Near-maximum viscosity.

8.0 ~9,000 Stable, high viscosity gel.

9.0 ~7,500 Viscosity begins to decrease.
>11.0 Significantly Reduced Gel structure may be

compromised.

Experimental Protocols

Protocol 1: Preparation of a 0.5% w/w Carbomer 941 Gel

Materials:

e Carbomer 941 powder

» Deionized water

o Triethanolamine (TEA) or 10% w/v Sodium Hydroxide (NaOH) solution
e Glycerin (optional, as a humectant and dispersing aid)

» Beakers

e Overhead stirrer with a propeller blade
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e pH meter

e Analytical balance

Methodology:

o Dispersion:

[e]

Weigh the required amount of deionized water into a beaker.

o If using glycerin, add it to the water and stir until uniform. A common ratio is 2 parts
glycerin to 1 part Carbomer 941.

o While stirring the water (or water-glycerin mixture) at a moderate speed (e.g., 800-1200
rpm) to create a vortex, slowly and carefully sprinkle the Carbomer 941 powder into the
vortex. Avoid dumping the powder in all at once to prevent clumping.

o Continue stirring for 15-30 minutes, or until the Carbomer is fully dispersed and hydrated,
and the solution is free of lumps. The dispersion will appear translucent and slightly

viscous.

o Neutralization:

[e]

Reduce the stirring speed to minimize air entrapment.

o

Slowly add the neutralizing agent (TEA or 10% NaOH) dropwise to the Carbomer
dispersion while monitoring the pH.

o

Continue adding the neutralizer until the target pH of 6.5-7.5 is reached. The gel will form
and the viscosity will increase significantly.

o

Stir gently for another 10-15 minutes to ensure homogeneity.
e Deaeration:

o Allow the gel to stand for several hours, or overnight, to allow any entrapped air bubbles to
rise to the surface and dissipate. For faster deaeration, a desiccator connected to a
vacuum pump can be used.
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Protocol 2: Stability Testing of Carbomer 941 Gel
Methodology:

o Sample Preparation: Prepare a batch of Carbomer 941 gel according to Protocol 1.
Package the gel in airtight, transparent, and opaque containers for different tests.

e Initial Characterization (Time 0):

o Macroscopic Evaluation: Visually inspect the gel for color, clarity, homogeneity, and the
presence of any phase separation or crystallization.

o pH Measurement: Determine the initial pH of the gel using a calibrated pH meter.

o Viscosity Measurement: Measure the viscosity using a rotational viscometer with an
appropriate spindle and speed. Record the temperature of the sample.

e Accelerated Stability Study:

o Store the samples in a stability chamber at 40°C + 2°C and 75% RH £ 5% RH for a period
of 3 to 6 months.

o At specified time points (e.g., 1, 2, 3, and 6 months), withdraw samples and repeat the
characterization tests outlined in step 2.

e Freeze-Thaw Cycling:

o Subject the samples to three to five freeze-thaw cycles, where each cycle consists of
freezing the sample at -20°C for 24 hours, followed by thawing at room temperature
(25°C) for 24 hours.

o After the final cycle, perform the characterization tests.
o UV Light Stability:

o Expose the samples in transparent containers to a controlled UV light source for a
specified duration.
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o A control sample should be kept in an opaque container under the same temperature
conditions.

o At the end of the exposure period, perform the characterization tests on both the exposed
and control samples.

Visualization of Experimental Workflow

Below is a diagram illustrating the logical workflow for the preparation of a stable Carbomer
941 gel.
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Start: Define Gel
Formulation Parameters

\ 4

Weigh Raw Materials:
- Carbomer 941
- Deionized Water
- Glycerin (optional)
- Neutralizer (e.g., TEA)

A4

Dispersion:
Slowly add Carbomer 941
to vortex of stirring water/
glycerin mixture.

A4

Hydration:
Stir at moderate speed
(800-1200 rpm) until
fully hydrated.

QC Check 1:
Visually inspect for
agglomerates.

Neutralization:
Slowly add neutralizer
dropwise with gentle
stirring.

Adjust pH

QC Check 2:
Monitor pH to reach
target (e.g., 6.5-7.5).

[Target pH
Reached

\ 4

Homogenization:
Continue gentle stirring
for 10-15 minutes.

\ 4

Deaeration:
Let stand or use vacuum
to remove air bubbles.

QC Check 3:
Final inspection for clarity,
homogeneity, and pH.

Packaging:
Fill into appropriate
airtight containers.

End: Stable

Carbomer 941 Gel

Click to download full resolution via product page

Caption: Workflow for Carbomer 941 Gel Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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